molecular formula C16H23N6O9PS B1211225 [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] (2S)-2-formamido-4-methylsulfanylbutanoate CAS No. 58682-53-4

[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] (2S)-2-formamido-4-methylsulfanylbutanoate

Cat. No.: B1211225
CAS No.: 58682-53-4
M. Wt: 506.4 g/mol
InChI Key: FIJSYXMGTUSJSV-OPYVMVOTSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] (2S)-2-formamido-4-methylsulfanylbutanoate, also known as this compound, is a useful research compound. Its molecular formula is C16H23N6O9PS and its molecular weight is 506.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

58682-53-4

Molecular Formula

C16H23N6O9PS

Molecular Weight

506.4 g/mol

IUPAC Name

[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] (2S)-2-formamido-4-methylsulfanylbutanoate

InChI

InChI=1S/C16H23N6O9PS/c1-33-3-2-8(21-7-23)16(26)31-32(27,28)29-4-9-11(24)12(25)15(30-9)22-6-20-10-13(17)18-5-19-14(10)22/h5-9,11-12,15,24-25H,2-4H2,1H3,(H,21,23)(H,27,28)(H2,17,18,19)/t8-,9+,11+,12+,15+/m0/s1

InChI Key

FIJSYXMGTUSJSV-OPYVMVOTSA-N

Isomeric SMILES

CSCC[C@@H](C(=O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)O)NC=O

SMILES

CSCCC(C(=O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O)NC=O

Canonical SMILES

CSCCC(C(=O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O)NC=O

Synonyms

3'(2')-O-(N-formylmethionyl)adenosine 5'-phosphate
pA-(fMet)

Origin of Product

United States

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